Cas no 192717-19-4 (3-(1H-Indol-5-yl)propanoic acid)

3-(1H-Indol-5-yl)propanoic acid is a versatile indole derivative with significant applications in organic synthesis and pharmaceutical research. Its structure features a propanoic acid side chain attached to the 5-position of the indole ring, making it a valuable intermediate for the development of bioactive compounds. This compound is particularly useful in the synthesis of tryptophan analogs, serotonin-related molecules, and other heterocyclic systems. Its high purity and well-defined reactivity profile ensure reliable performance in coupling reactions, carboxylate derivatization, and medicinal chemistry projects. The indole core also offers potential for further functionalization, enhancing its utility in drug discovery and biochemical studies.

3-(1H-Indol-5-yl)propanoic acid structure

192717-19-4 structure

Product Name:3-(1H-Indol-5-yl)propanoic acid

CAS No:192717-19-4

MF:C₁₁H₁₁NO₂

MW:189.210542917252

CID:1036962

PubChem ID:22100892

Update Time:2025-06-08

3-(1H-Indol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(1H-Indol-5-yl)propanoic acid
- 1H-Indole-5-propanoic acid
- LogP
- QLLLZURKPNGXFF-UHFFFAOYSA-N
- BS-49691
- 3-(1H-indol-5-yl)propionic acid
- AKOS006309228
- CS-0186698
- SCHEMBL6263512
- DA-08721
- 192717-19-4
- Z1198310844
- W-206418
- EN300-126357
- MFCD11100576
- E76179
- 3-(1H-INDOL-5-YL)PROPANOICACID
- DTXSID90622432
- Inchi： 1S/C11H11NO2/c13-11(14)4-2-8-1-3-10-9(7-8)5-6-12-10/h1,3,5-7,12H,2,4H2,(H,13,14)
- InChI Key： QLLLZURKPNGXFF-UHFFFAOYSA-N
- SMILES： OC(CCC1C=CC2=C(C=CN2)C=1)=O

Computed Properties

Exact Mass: 189.07903
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 53.1Å²

Experimental Properties

Density: 1.297
Boiling Point: 417.6°C at 760 mmHg
Flash Point: 206.4°C
Refractive Index: 1.666
PSA: 53.09

3-(1H-Indol-5-yl)propanoic acid Pricemore >>

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